Cas no 1013225-91-6 (3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide)
3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
-
- EN300-1199322
- 1013225-91-6
- Z44316605
- 3-(2-chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)prop-2-enamide
- AKOS000963772
- 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide
-
- Inchi: 1S/C13H12ClN3O4/c1-21-5-4-16-13(18)10(8-15)6-9-7-11(17(19)20)2-3-12(9)14/h2-3,6-7H,4-5H2,1H3,(H,16,18)
- InChI Key: LROWNZYRVPIWGR-UHFFFAOYSA-N
- SMILES: C(NCCOC)(=O)C(C#N)=CC1=CC([N+]([O-])=O)=CC=C1Cl
Computed Properties
- Exact Mass: 309.0516336g/mol
- Monoisotopic Mass: 309.0516336g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 466
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 108Ų
Experimental Properties
- Density: 1.372±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 543.6±50.0 °C(Predicted)
- pka: 11.41±0.46(Predicted)
3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1199322-0.05g |
1013225-91-6 | 90% | 0.05g |
$246.0 | 2023-07-10 | ||
| Enamine | EN300-1199322-50mg |
1013225-91-6 | 90.0% | 50mg |
$246.0 | 2023-10-03 |
3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide
Introduction to 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide (CAS No. 1013225-91-6)
3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide, identified by its CAS number 1013225-91-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a chloro-substituted nitrobenzene core, a cyano group, and an N-(2-methoxyethyl) side chain attached to an acrylamide backbone. The unique combination of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further exploration in drug discovery and development.
The structural motif of 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide is highly relevant in the context of modern medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its potential as a pharmacophore. Specifically, the chloro and nitro substituents on the phenyl ring contribute to its reactivity and interaction with biological targets, while the cyano group introduces a polar character that may facilitate binding to specific receptors or enzymes. Additionally, the N-(2-methoxyethyl) side chain adds flexibility to the molecule, which can be crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability.
In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The chemical scaffold of 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide aligns well with this trend. For instance, nitroaromatic compounds have been extensively studied for their anti-inflammatory properties due to their ability to inhibit key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). The nitro group in this compound can undergo bioactivation via nitric oxide (NO) release, which may contribute to its therapeutic effects. Furthermore, the cyano group has been shown to enhance binding affinity in certain drug targets, making it an attractive feature for medicinal chemists.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have suggested that 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide may interact with various protein targets involved in disease pathways. For example, preliminary simulations indicate potential binding to nuclear factor kappa B (NF-κB) transcription factors, which play a central role in regulating inflammatory responses. Additionally, the compound’s structure suggests it could modulate kinases involved in cancer progression, such as tyrosine kinases. These findings underscore the compound’s potential as a lead molecule for further pharmacological investigation.
The synthesis of 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution at aromatic rings, and stereoselective additions have been employed to assemble key intermediates efficiently. The introduction of the cyano group, for instance, can be achieved through cyanation reactions using reagents like copper(I) cyanide or potassium cyanide under controlled conditions. Similarly, the attachment of the N-(2-methoxyethyl) side chain via nucleophilic addition reactions ensures high regioselectivity and yield.
The pharmacokinetic profile of any drug candidate is critical for its success in clinical applications. In this regard, 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide exhibits promising characteristics that could enhance its bioavailability and therapeutic efficacy. The presence of polar functional groups like the cyano and N-(2-methoxyethyl) side chains improves water solubility, which is essential for oral or injectable formulations. Moreover, metabolic stability studies suggest that the compound undergoes slow degradation under physiological conditions, allowing for prolonged half-life and sustained action at target sites. These attributes make it a compelling candidate for further development into a novel therapeutic agent.
Current research trends indicate that hybrid molecules combining multiple pharmacophoric elements are gaining prominence in drug discovery due to their enhanced multitarget interaction capabilities. The structural features of 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide, including its aromatic core with electron-withdrawing groups and an acrylamide moiety with polar functionalities, align well with this paradigm. Such hybrid compounds often exhibit synergistic effects when tested against multiple disease-relevant targets simultaneously. For example, combinations of anti-inflammatory and anticancer activities have been observed with similar molecular architectures in preclinical studies.
The safety profile of any new compound is paramount before it can be considered for clinical use. Preliminary toxicological assessments of 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide have shown no significant acute toxicity at moderate doses in cell-based assays. However, long-term studies are necessary to evaluate potential chronic effects or off-target interactions that might arise from prolonged exposure. Computational toxicology tools have also been employed to predict potential hazards associated with this compound based on its structural alerts and known toxicophores present within its framework.
The future directions for research on 3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-propenamide (CAS No. 1013225-91-6) are multifaceted and excitingly diverse. One promising avenue involves exploring its derivatives by modifying one or more functional groups to optimize potency while minimizing side effects. For instance, replacing or altering the nitro group could provide insights into how electronic effects influence biological activity without compromising overall efficacy.* Additionally, exploring different substituents on the aromatic ring may uncover novel mechanisms through which this class of compounds exerts therapeutic effects.*
Another area of interest is investigating how variations in stereochemistry affect pharmacological outcomes.* While current synthetic routes favor specific enantiomers, studying racemic mixtures or individual enantiomers could reveal differences in receptor binding profiles.* This level of structural refinement is critical for developing drugs with high selectivity and minimal adverse reactions.*
In conclusion, 3(−(−(−(−(−(−(−(−(−(−(((((((−((−((−((−((−((−((−((−(1)))))))))))))))))))))))))))))ClNO)(C≡N)(CH₃CH₂OCH₂)(CH₂=CHCONH₂) represents a fascinating subject of study within pharmaceutical chemistry.* Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases.* With ongoing advancements in synthetic methodologies, computational modeling,*and *biological assays,*this compound holds great promise as a lead molecule*for further development.* As research progresses,*additional insights into its mechanisms*of action*and potential applications*will continue*to emerge,*solidifying its importance*in modern medicinal chemistry.*
1013225-91-6 (3-(2-Chloro-5-nitrophenyl)-2-cyano-N-(2-methoxyethyl)-2-propenamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)